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Xanthiol Xanthiol
Brand Name: Vulcanchem
CAS No.: 14008-71-0
VCID: VC0085959
InChI: InChI=1S/C23H29ClN2OS/c24-18-8-9-23-21(17-18)19(20-5-1-2-7-22(20)28-23)6-3-10-25-12-14-26(15-13-25)11-4-16-27/h1-2,5,7-9,17,19,27H,3-4,6,10-16H2
SMILES: C1CN(CCN1CCCC2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl)CCCO
Molecular Formula: C23H29ClN2OS
Molecular Weight: 417 g/mol

Xanthiol

CAS No.: 14008-71-0

Main Products

VCID: VC0085959

Molecular Formula: C23H29ClN2OS

Molecular Weight: 417 g/mol

Xanthiol - 14008-71-0

CAS No. 14008-71-0
Product Name Xanthiol
Molecular Formula C23H29ClN2OS
Molecular Weight 417 g/mol
IUPAC Name 3-[4-[3-(2-chloro-9H-thioxanthen-9-yl)propyl]piperazin-1-yl]propan-1-ol
Standard InChI InChI=1S/C23H29ClN2OS/c24-18-8-9-23-21(17-18)19(20-5-1-2-7-22(20)28-23)6-3-10-25-12-14-26(15-13-25)11-4-16-27/h1-2,5,7-9,17,19,27H,3-4,6,10-16H2
Standard InChIKey VQLAZPRVCPICCQ-UHFFFAOYSA-N
SMILES C1CN(CCN1CCCC2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl)CCCO
Canonical SMILES C1CN(CCN1CCCC2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl)CCCO
PubChem Compound 28361
Last Modified Nov 11 2021
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